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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Disperse Orange 25, an azo dye, in the fabrication and characterization of photo-

thermo electrochemical cells. The unique photo-thermal properties of this dye make it a

compelling candidate for converting solar and thermal energy into electrical power.[1]

Principle of Operation
Photo-thermo electrochemical cells harness both light (photo) and heat (thermo) to generate an

electrical potential. In the context of Disperse Orange 25, an aqueous solution of the dye

serves as an electrolyte.[2][3][4] When a temperature gradient and illumination are applied

across the cell, several phenomena contribute to the generation of a voltage and current:

Thermoelectric Effect (Seebeck Effect): A temperature difference across the electrolyte

causes the ions to diffuse from the hot electrode to the cold electrode, creating a potential

difference.

Photoelectric Effect: Upon illumination, the Disperse Orange 25 dye molecules can absorb

photons, leading to the generation of charge carriers and contributing to the overall

photocurrent.
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The combination of these effects in a photo-thermo electrochemical cell can lead to enhanced

power generation compared to a purely thermoelectric or photoelectric device.

Quantitative Data Summary
The performance of photo-thermo electrochemical cells utilizing Disperse Orange 25 is highly

dependent on the cell configuration, including the choice of electrodes and the operating

conditions. The following tables summarize key performance parameters from various studies.

Table 1: Performance of Cu/Disperse Orange 25/Cu Flexible Photo-Thermo Electrochemical

Cell[3][5][6]

Parameter Value Conditions

Open-Circuit Voltage (Voc) 18 - 20 mV ΔT = 10 °C

Short-Circuit Current (Isc) 0.4 - 0.5 µA ΔT = 10 °C

Seebeck Coefficient 1.9 - 2.2 mV/°C -

Average Output Power up to 0.26 µW -

Table 2: Performance of n-InP/Disperse Orange 25/C Photo-Thermo Electrochemical Cell[2]

Parameter Value Conditions

Open-Circuit Voltage (Voc) Increase of 100%

Light intensity increased from

dark to 425 W/m², Temperature

increased from 25°C to 60°C

Short-Circuit Current (Isc) Increase of 300%

Light intensity increased from

dark to 425 W/m², Temperature

increased from 25°C to 60°C

Table 3: Performance of Zn/Disperse Orange 25/C Photo-Thermo Electrochemical Cell[4]
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Parameter Value Conditions

Open-Circuit Voltage (Voc) Approximately constant

Temperature increased from

36°C to 60°C (Light intensity

up to 380 W/m²)

Short-Circuit Current (Isc) 1.6 times increase

Temperature increased from

36°C to 60°C (Light intensity

up to 380 W/m²)

Output Power 1.6 times increase

Temperature increased from

36°C to 60°C (Light intensity

up to 380 W/m²)

Experimental Protocols
The following protocols provide a detailed methodology for the fabrication and characterization

of photo-thermo electrochemical cells using Disperse Orange 25.

Materials and Equipment
Dye: Disperse Orange 25 (C₁₇H₁₇N₅O₂, Molecular Weight: 323.35 g/mol )[3]

Solvent: Distilled water

Electrodes:

Copper (Cu) plates (e.g., 4 mm diameter, 2 mm thickness)[3]

n-type Indium Phosphide (n-InP)

Carbon (C) plates or rods[2][4]

Zinc (Zn) rods[4]

Cell Casing:

Flexible polymer tubes (e.g., 4 mm internal diameter)[3]
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Sealed organic glass box (e.g., 35 x 13 x 14 mm or 35 x 30 x 14 mm)[2][4]

Measurement Instruments:

Digital Multimeter (e.g., HIOKI 3256 Digital HiTESTER, Fluke-87)[2][3]

Light Source (e.g., filament lamp)[3][4]

Light Intensity Meter (e.g., KYOCERA JIM-100, Amprove LM-80)[2][3]

Low-power electric heater

Thermocouples

Preparation of Disperse Orange 25 Electrolyte
Weigh the desired amount of Disperse Orange 25 powder.

Dissolve the powder in a measured volume of distilled water to achieve the target

concentration (e.g., 1, 3, or 5 wt.%).[2][4]

Stir the solution until the dye is completely dissolved.

Fabrication of Photo-Thermo Electrochemical Cells
The following diagrams illustrate the workflow for fabricating different cell configurations.
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Flexible Cu/DO25/Cu Cell Fabrication

Cut Flexible Polymer Tube
(4-5 cm length, 4 mm ID)

Insert First Cu Electrode
(4 mm diameter, 2 mm thickness)

Fill Tube with 5 wt.% DO25
Aqueous Solution

Insert Second Cu Electrode

Seal the Cell

Click to download full resolution via product page

Fabrication workflow for a flexible Cu/Disperse Orange 25/Cu cell.
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n-InP/DO25/C or Zn/DO25/C Cell Fabrication

Prepare Electrodes
(n-InP/Zn and Carbon)

Place Electrodes in
Organic Glass Box

Fill Box with DO25
Aqueous Solution (1, 3, or 5 wt.%)

Seal the Cell Assembly

Click to download full resolution via product page

Fabrication workflow for n-InP/DO25/C or Zn/DO25/C cells.

Characterization Protocol
Temperature Gradient Creation:

Use a low-power electric heater or a light source to heat one electrode of the cell.

Measure the temperature of both the hot and cold electrodes using thermocouples to

determine the temperature gradient (ΔT).[3]

Illumination:

Use a filament lamp as a light source.[3][4]

Measure the light intensity at the surface of the cell using a light intensity meter.
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Electrical Measurements:

Connect the electrodes of the cell to a digital multimeter.

Measure the open-circuit voltage (Voc) by setting the multimeter to the voltage

measurement mode.

Measure the short-circuit current (Isc) by setting the multimeter to the current

measurement mode.

Record Voc and Isc at different temperature gradients and light intensities.

Seebeck Coefficient Calculation:

Plot the open-circuit voltage (Voc) as a function of the temperature gradient (ΔT).

The slope of the Voc vs. ΔT graph gives the Seebeck coefficient.

Characterization Workflow

Establish Temperature Gradient (ΔT)
(Heater/Light)

Apply Illumination
(Measure Intensity)

Measure Open-Circuit Voltage (Voc) Measure Short-Circuit Current (Isc)

Calculate Seebeck Coefficient
(ΔVoc / ΔT)

Calculate Output Power
(P = Voc * Isc)

Click to download full resolution via product page
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General workflow for the characterization of photo-thermo electrochemical cells.

Safety Precautions
Disperse Orange 25 is a chemical dye and should be handled with appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Follow standard laboratory safety procedures when working with electrical equipment and

heat sources.

Conclusion
Disperse Orange 25 demonstrates significant potential for application in photo-thermo

electrochemical cells. The straightforward cell fabrication and the use of an aqueous electrolyte

make this a cost-effective and accessible area of research. Further optimization of electrode

materials, dye concentration, and cell design could lead to significant improvements in power

output, paving the way for practical applications in low-power energy harvesting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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